Cas no 313528-86-8 (N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 313528-86-8
• MF: C₂₂H₁₅FN₂OS
• MW: 374.430707216263
• CID: 5839878
• PubChem ID: 3908414
• Update Time: 2025-06-08

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxamide, N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 313528-86-8
• N-[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• F0012-0257
• N-(4-(4-fluorophenyl)thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• AKOS002942852
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-phenylbenzamide
• Oprea1_831017
• N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C22H15FN2OS/c23-19-12-10-17(11-13-19)20-14-27-22(24-20)25-21(26)18-8-6-16(7-9-18)15-4-2-1-3-5-15/h1-14H,(H,24,25,26)
• InChI Key： GXMKYBUEMBTAHH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2=NC(C3=CC=C(F)C=C3)=CS2)=O)C=C1

Computed Properties

• Exact Mass: 374.08891244g/mol
• Monoisotopic Mass: 374.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• pka: 7.05±0.50(Predicted)

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide and Its Significance in Modern Pharmaceutical Research

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide, with the CAS number 313528-86-8, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorine substituent at the 4-position of the phenyl ring and the combination of a thiazole and biphenyl core suggest a unique set of pharmacological properties that make it a promising candidate for further investigation.

The structural composition of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide is notable for its complexity and diversity. The thiazole ring, known for its role in various biologically active compounds, contributes to the molecule's potential to interact with biological targets. Additionally, the biphenyl moiety introduces rigidity and stability to the structure, which can be advantageous in terms of drug-like properties such as solubility and metabolic stability. The fluorine atom, a common pharmacophore in medicinal chemistry, enhances the compound's lipophilicity and binding affinity, making it an attractive scaffold for further derivatization.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules containing thiazole and biphenyl cores. These structural motifs have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiazole have shown promise in treating various infectious diseases and inflammatory conditions, while biphenyl-based compounds have been investigated for their ability to inhibit tumor growth and proliferation. The combination of these two structural elements in N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide suggests that it may exhibit multiple pharmacological activities simultaneously.

The fluorine substituent at the 4-position of the phenyl ring is particularly significant as it can modulate the electronic properties of the molecule. Fluorine atoms are known to influence both the metabolic stability and binding affinity of drug candidates. By introducing fluorine into this position, researchers can fine-tune the compound's pharmacokinetic profile and improve its interaction with biological targets. This has been demonstrated in numerous studies where fluorinated analogs have shown enhanced efficacy compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide with various biological targets. These studies have provided valuable insights into how the compound interacts with proteins and enzymes involved in disease pathways. For example, simulations have suggested that this molecule may bind to enzymes associated with cancer cell proliferation and inflammation regulation. Such findings are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core. Additionally, modern purification methods have enabled researchers to obtain high-purity samples suitable for biological testing. These advancements have paved the way for more extensive exploration of this compound's pharmacological potential.

Ongoing research is focused on evaluating the biological activity of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide across various disease models. In vitro studies have shown promising results regarding its ability to inhibit key enzymes involved in cancer progression. Furthermore, preclinical trials are being conducted to assess its safety profile and therapeutic efficacy in animal models. These studies aim to provide a solid foundation for future clinical investigations and potential applications in human medicine.

The integration of cutting-edge technologies such as artificial intelligence (AI) is revolutionizing drug discovery processes. AI-driven platforms can analyze vast datasets to identify novel molecular structures with desired pharmacological properties. In the case of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide, AI algorithms have been used to predict potential binding interactions and optimize synthetic routes. This interdisciplinary approach has significantly accelerated the development pipeline for new drug candidates.

The future prospects for N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-1,1'-biphenyl-4-carboxamide are promising given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield more insights into its mechanism of action and clinical relevance. As pharmaceutical innovation progresses，this compound may play a significant role in addressing unmet medical needs across multiple therapeutic areas.